Cas no 155751-72-7 (Okadaic Acid Potassium Salt)

• Product name: Okadaic Acid Potassium Salt
• CAS No: 155751-72-7
• MF: C₄₄H₆₇KO₁₃
• MW: 843.093296289444
• CID: 107119
• PubChem ID: 24898050

Okadaic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,2,10-trimethyl-8-[1-methyl-3-[octahydro-8'-hydroxy-6'-[1-hydroxy-3-(3-methyl-2,8-dioxaspiro[5.5]undec-4-yl)butyl]-5-methyl-7'-methylenespiro[furan-2(3H),2'(3'H)-pyrano[3,2-b]pyran]-5-yl]-2-propen-1-yl]-,potassium salt (1:1)
• 1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,2,10-trimethyl-8-[1-methyl-3-...
• 1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,2,10-trimethyl-8-[1-methyl-3-[octahydro-8'-hydroxy-6'-[1-hyd
• Okadaic acid . potassium salt(high purity)
• OKADAIC ACID POTASSIUM SALT
• 9,10-DEEPITHIO-9,10-DIDEHYDROACANTHIFOLICIN,POTASSIUM SALT
• 9,10-DEEPITHIO-9,10-DIDEHYDROACANTHIOFOLICIN
• HALOCHONDRINE A,POTASSIUM SALT
• okadaic acid potassium salt from prorocentrum concavum
• HALOCHONDRINE A
• OKADAIC ACID POTASSIUM
• OKADAIC ACID POTASSIUM SALT, PROROCENTRUM CONCAVUM
• OA
• HALOCHONDRINE A, POTASSIUM SALT
• OKADAIC ACID POTASSIUM SALT 98%
• OKADAIC ACID, POTASSIUM SALT, 98+%
• 9,10-DEEPITHIO-9,10-DIDEHYDROACANTHIFOLICIN, POTASSIUM SALT
• Okadaic Acid, Potassium Salt
• potassium;2-hydroxy-3-[11-hydroxy-2-[4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-methylpropanoate
• potassium;(2R)-3-[(2S,6R,8S,11R)-2-[(E,2R)-4-[(2S,2'R,4R,4aS,6R,8aR)-4-hydroxy-2-[(1S,3S)-1-hydroxy-3-[(2S,3R,6S)-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-11-hydroxy-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-hydroxy-2-methylpropanoate
• 155751-72-7
• DTXSID20657555
• PUBCHEM_44134868
• CHEBI:201455
• Okadaic Acid Potassium Salt

• MDL： MFCD00214356
• Inchi： InChI=1S/C44H68O13.K/c1-25-21-34(55-44(23-25)35(46)12-11-31(54-44)24-41(6,50)40(48)49)26(2)9-10-30-14-18-43(53-30)19-15-33-39(57-43)36(47)29(5)38(52-33)32(45)22-28(4)37-27(3)13-17-42(56-37)16-7-8-20-51-42;/h9-10,23,26-28,30-39,45-47,50H,5,7-8,11-22,24H2,1-4,6H3,(H,48,49);/q;+1/p-1/b10-9+;
• InChI Key： CWKZDWKRECTBCU-KMZJGFRYSA-M
• SMILES： [K+].O=C(C(CC1CCC(O)C2(C=C(C)CC(C(/C=C/C3CCC4(CCC5OC(C(C(O)C5O4)=C)C(CC(C4C(C)CCC5(CCCCO5)O4)C)O)O3)C)O2)O1)(C)O)[O-]

Computed Properties

• Exact Mass: 842.42200
• Monoisotopic Mass: 842.422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1530
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 186A^2

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 0.1 mg/mL
• Water Partition Coefficient: Soluble in DMSO or ethanol. Soluble in water at 0.1mg/ml. Also soluble in methanol
• PSA: 185.66000
• LogP: 3.87890
• Vapor Pressure: No data available

Okadaic Acid Potassium Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315
• Warning Statement： MissingPhrase-N15.00950417-P261-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23/24/25-38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45
• HazardClass：6.1
• Storage Condition：−20°C
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Okadaic Acid Potassium Salt

Comprehensive Overview of Okadaic Acid Potassium Salt (CAS No. 155751-72-7): Properties, Applications, and Research Insights

Okadaic Acid Potassium Salt (CAS No. 155751-72-7) is a derivative of the naturally occurring okadaic acid, a potent phosphatase inhibitor isolated from marine dinoflagellates. This compound has garnered significant attention in biochemical and pharmacological research due to its unique mechanism of action and broad applicability in studying cellular signaling pathways. The potassium salt form enhances solubility, making it a preferred choice for in vitro and in vivo studies.

Researchers frequently search for "Okadaic Acid Potassium Salt uses" or "CAS 155751-72-7 solubility," reflecting the growing interest in its practical applications. This compound is widely employed as a protein phosphatase 1 (PP1) and protein phosphatase 2A (PP2A) inhibitor, enabling scientists to investigate phosphorylation-dependent processes in neurodegenerative diseases, cancer, and metabolic disorders. Its role in Alzheimer's disease research has been particularly highlighted, as hyperphosphorylation of tau protein is a hallmark of the condition.

The demand for high-purity Okadaic Acid Potassium Salt has surged due to its utility in signal transduction studies. Questions like "How does Okadaic Acid Potassium Salt work?" or "CAS 155751-72-7 stability" are common among researchers optimizing experimental protocols. The compound’s stability in aqueous solutions and compatibility with cell culture systems make it indispensable for kinase-phosphatase balance assays.

In the context of marine toxin research, Okadaic Acid Potassium Salt serves as a reference standard for detecting diarrhetic shellfish poisoning (DSP) toxins. Its structural similarity to other DSP toxins allows for cross-reactivity studies in immunoassays and HPLC-MS analyses. This application aligns with increasing public concern about food safety and marine biotoxins, topics frequently searched in environmental health forums.

From a technical standpoint, the compound’s molecular weight (823.93 g/mol) and storage conditions (-20°C, desiccated) are critical for ensuring experimental reproducibility. Searches for "Okadaic Acid Potassium Salt protocol" often focus on its reconstitution in DMSO or buffers, emphasizing the need for standardized handling procedures to maintain activity.

Emerging trends in cancer immunotherapy have also spotlighted Okadaic Acid Potassium Salt as a tool to modulate immune cell signaling. Recent studies explore its impact on T-cell activation and cytokine production, addressing queries like "Can Okadaic Acid enhance immune responses?"—a testament to its versatility beyond traditional phosphatase inhibition.

In summary, Okadaic Acid Potassium Salt (CAS No. 155751-72-7) remains a cornerstone in biomedical research, bridging gaps between marine toxicology, neuroscience, and cancer biology. Its multifaceted applications continue to inspire innovative methodologies, answering both foundational and cutting-edge scientific questions.